Cas no 1306604-23-8 (4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid)

• Product Name: 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid
• CAS No: 1306604-23-8
• MF: C₅H₂BrClO₄S₂
• MW: 305.553977489471
• CID: 4587188
• Update Time: 2025-10-28

4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid

• Inchi： 1S/C5H2BrClO4S2/c6-2-1-3(4(8)9)12-5(2)13(7,10)11/h1H,(H,8,9)
• InChI Key： ACJJEKZMVLHHTQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(S(Cl)(=O)=O)=C(Br)C=1

4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid

Comprehensive Overview of 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid (CAS No. 1306604-23-8)

4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid (CAS No. 1306604-23-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemical research. This compound, characterized by its unique thiophene backbone and functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, featuring a bromo substituent, a chlorosulfonyl group, and a carboxylic acid moiety, enables diverse chemical transformations, making it invaluable for researchers exploring novel drug candidates or advanced materials.

The growing interest in heterocyclic compounds like 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly focusing on optimizing synthetic routes to minimize waste and improve yield, addressing concerns about environmental impact. This compound's reactivity, particularly its sulfonation and halogenation properties, makes it a subject of study for catalytic processes and C–H functionalization, topics frequently searched in academic databases and AI-driven research tools.

In pharmaceutical applications, 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid is often explored as a precursor for biologically active molecules. Its thiophene core is a common motif in drugs targeting inflammation, infectious diseases, and metabolic disorders. Recent publications highlight its potential in designing small-molecule inhibitors, a hot topic in drug discovery forums. The compound's carboxylic acid group also facilitates conjugation with other pharmacophores, a strategy widely discussed in medicinal chemistry circles.

From a material science perspective, this compound's sulfonyl chloride functionality enables polymerization or cross-linking reactions, contributing to the development of conductive polymers and organic electronics. These applications resonate with the surge in demand for flexible electronics and energy storage solutions, frequently queried in search engines. Its bromo substituent further allows for palladium-catalyzed coupling reactions, a technique central to creating advanced materials with tailored properties.

Quality control and analytical characterization of 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, reflecting the compound's complexity. These methods are frequently searched alongside the compound's CAS number (1306604-23-8), underscoring the need for precise documentation and purity standards in scientific workflows.

In summary, 4-bromo-5-(chlorosulfonyl)thiophene-2-carboxylic acid represents a intersection of innovation in synthetic chemistry and applied sciences. Its multifaceted reactivity and structural features align with contemporary research priorities, from green chemistry to precision medicine, ensuring its continued relevance in high-impact studies.